Tert-butyl 4-(2-methylpyrimidin-4-yl)piperazine-1-carboxylate
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, melting point, and other characteristics. For example, “tert-butyl 4-(6-chloro-2-methylpyrimidin-4-yl)piperazine-1-carboxylate” has a molecular weight of 312.8 and a melting point of 117 - 119°C .Scientific Research Applications
Crystal Structure Analysis
The crystal structure of sterically congested piperazine derivatives, including tert-butyl 4-(2-methylpyrimidin-4-yl)piperazine-1-carboxylate, has been a subject of research. A study by Gumireddy et al. (2021) prepared a similar compound using a modified Bruylants approach. This research highlights the novel chemistry and pharmacologically useful core of such compounds.
Synthesis and Characterization
The synthesis and characterization of various derivatives of tert-butyl 4-(2-methylpyrimidin-4-yl)piperazine-1-carboxylate have been extensively studied. For example, Sanjeevarayappa et al. (2015) detailed the synthesis and single crystal X-ray diffraction analysis of a related compound. This compound demonstrated moderate biological activities, including antibacterial and anthelmintic effects.
Biological Evaluation and Therapeutic Potential
Some derivatives of tert-butyl 4-(2-methylpyrimidin-4-yl)piperazine-1-carboxylate have shown promise in biological applications. Chen et al. (2014) synthesized a series of derivatives and evaluated their anti-obesity activities, with certain compounds showing significant effects in regulating triglyceride levels and obesity-related symptoms.
Anticorrosive Properties
Research by Praveen et al. (2021) explored the anticorrosive behavior of tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate for carbon steel in corrosive environments. This study highlights its potential as a corrosion inhibitor due to its strong adsorption and protective efficiency.
Safety And Hazards
The safety and hazards of a compound are typically determined through laboratory testing and are often represented by hazard statements. For instance, “tert-butyl 4-(6-chloro-2-methylpyrimidin-4-yl)piperazine-1-carboxylate” has hazard statements H302, H312, H315, H319, H332, H335, indicating various hazards including harmful if swallowed and causes skin irritation .
properties
IUPAC Name |
tert-butyl 4-(2-methylpyrimidin-4-yl)piperazine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N4O2/c1-11-15-6-5-12(16-11)17-7-9-18(10-8-17)13(19)20-14(2,3)4/h5-6H,7-10H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NTBVHIRNLJPCJO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=N1)N2CCN(CC2)C(=O)OC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-(2-methylpyrimidin-4-yl)piperazine-1-carboxylate | |
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